Cas no 52942-37-7 (3H-1,2,4-Triazol-3-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,5-diethyl-2,4-dihydro-,hydrochloride (1:?))

3H-1,2,4-Triazol-3-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,5-diethyl-2,4-dihydro-,hydrochloride (1:?) structure
52942-37-7 structure
Product Name:3H-1,2,4-Triazol-3-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,5-diethyl-2,4-dihydro-,hydrochloride (1:?)
CAS No:52942-37-7
MF:C19H29Cl2N5O
MW:414.372462034225
CID:375971
PubChem ID:65472
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,5-diethyl-2,4-dihydro-,hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one,2-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,5-diethyl-2,4-dihydro-,hydrochloride (1:?)
    • 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one hydrochloride
    • 2-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one hydrochloride
    • 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one hydrochloride (1:1)
    • EINECS 258-268-1
    • McN-A-2673-11
    • DTXSID30967410
    • Etoperidone hydrochloride
    • 57775-22-1
    • 1-(3-(4-(M-CHLOROPHENYL)-1-PIPERAZINYL)PROPYL)-3,4-DIETHYL-D2-1,2,4-TRIAZOLIN-5-ONE MONOHYDROCHLORIDE
    • Clopradone, trazolinone
    • D04105
    • 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-4,5-diethyl-1,2,4-triazol-3-one;hydrochloride
    • ST-1191
    • ST 1191 HCl
    • NSC 304398
    • 3H-1,4-Triazol-3-one, 2-[3-[4-(3-chlorophenyl)- 1-piperazinyl]propyl]-4,5-diethyl-2,4-dihydro-, monohydrochloride
    • Clopradone
    • Staff
    • Etonin
    • 2FSU2FR80J
    • Etonin (TN)
    • Etoperidone hydrochloride (USAN)
    • NSC304398
    • 3H-1,2,4-Triazol-3-one, 2-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-4,5-diethyl-2,4-dihydro-, monohydrochloride
    • FT-0668435
    • AF 1191
    • UNII-2FSU2FR80J
    • 52942-37-7
    • 2-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one monohydrochloride
    • Axiomin
    • 2-{3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl}-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one--hydrogen chloride (1/1)
    • AF-1191
    • Q27254691
    • McN-A 2673-11
    • ETOPERIDONE HYDROCHLORIDE [MART.]
    • ETOPERIDONE HYDROCHLORIDE [WHO-DD]
    • Etoperidone HCl
    • SCHEMBL121838
    • 1-(3-(4-(m-Chlorophenyl)-1-piperazinyl)propyl)-3,4-diethyl-delta(sup 2)-1,2,4-triazolin-5-one monohydrochloride
    • ETOPERIDONE HYDROCHLORIDE [MI]
    • Tropene
    • EINECS 260-942-5
    • NSC-304398
    • Etoperidone hydrochloride [USAN]
    • Etoran
    • Etoperidone (hydrochloride)
    • 2-[3-[4-(3-Chlorophenyl)-1-piperazinyl]propyl]-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one Hydrochloride
    • Depracer
    • CHEMBL3085482
    • 1-(3-(4-(3-Chlorophenyl)piperazin-1-yl)propyl)-3,4-diethyl-1H-1,2,4-triazol-5(4H)-one hydrochloride
    • AKOS027379629
    • 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one monohydrochloride
    • Inchi: 1S/C19H28ClN5O.ClH/c1-3-18-21-25(19(26)24(18)4-2)10-6-9-22-11-13-23(14-12-22)17-8-5-7-16(20)15-17;/h5,7-8,15H,3-4,6,9-14H2,1-2H3;1H
    • InChI Key: BHKPQZVLIZKSAG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1CCN(CCCN2C(N(CC)C(CC)=N2)=O)CC1.Cl

Computed Properties

  • Exact Mass: 413.17527
  • Monoisotopic Mass: 413.174916
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 506
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • Boiling Point: 499°Cat760mmHg
  • Flash Point: 255.6°C
  • PSA: 42.39
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